ALG-055009

• Molecular Formula: C16H14Cl2N6O4
• Molecular Weight: 425.2 g/mol
• InChI: InChI=1S/C16H14Cl2N6O4/c1-6(2)8-5-11(21-22-14(8)25)28-12-9(17)3-7(4-10(12)18)24-16(27)20-15(26)13(19)23-24/h3-6H,1-2H3,(H2,19,23)(H,22,25)(H,20,26,27)
• InChIKey: YZZBNKVFMULQCU-UHFFFAOYSA-N

ALG-055009: Selective THR-β Agonist for MASH and Obesity

ALG-055009 is a novel, oral, small-molecule thyroid hormone receptor beta (THR-β) agonist in Phase 2 clinical development for metabolic dysfunction-associated steatohepatitis (MASH) and obesity [1]. It is characterized by high selectivity for the THR-β isoform over THR-α, which is critical for minimizing thyromimetic side effects, and demonstrates dose-proportional pharmacokinetics with low variability [2]. The compound has shown statistically significant, dose-dependent reductions in liver fat in a 12-week Phase 2a trial in patients with MASH [3].

Pathway study THR-β isoform-selective agonism investigation

Model context Reported MASH liver-fat endpoint reduction in Phase 2a trial

PK fit Dose-proportional exposure with low inter-subject variability

• [1] Aligos Therapeutics. (2025, December 11). Aligos Therapeutics Presents Positive Data at HEP-DART 2025. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-positive-data-hep-dart-2025 View Source
• [2] Charfi, H., Massetto, B., Fitzgerald, M., et al. (2025). A multipart phase 1 study of the safety, pharmacodynamics and pharmacokinetics of ALG-055009, a novel thyroid hormone receptor beta (THR-β) agonist for metabolic dysfunction-associated steatohepatitis (MASH), in healthy participants. Clinical Pharmacology in Drug Development. https://doi.org/10.1002/cpdd.1606 View Source
• [3] Loomba, R. (2024, November 21). Promising Phase 2a HERALD Data for ALG-055009 in MASH. HCPLive. Retrieved from https://www.hcplive.com/view/rohit-loomba-md-promising-phase-2a-herald-data-alg-055009-mash View Source

Why ALG-055009 Is Not Interchangeable

Substituting ALG-055009 with another THR-β agonist, such as resmetirom or VK-2809, is not scientifically justifiable due to significant differences in potency, selectivity, and pharmacokinetic (PK) properties. Preclinical data demonstrate that ALG-055009 is 5- to 47-fold more potent and exhibits greater beta-selectivity than both resmetirom and the parent compound of VK-2809 in cell-based assays [1]. Furthermore, clinical pharmacokinetics for ALG-055009 are characterized by dose-proportionality and low variability (geometric CV <30%), a feature not uniformly observed across this drug class, which may lead to more predictable and consistent exposures across diverse patient populations [2]. These molecular distinctions directly translate into differential pharmacodynamic outcomes, such as the magnitude of liver fat reduction and lipid modulation, making empirical interchangeability between class members invalid for both research and therapeutic applications [3].

Assay potency Cell-based EC50 may differ significantly from resmetirom or VK-2809; direct replacement may shift target engagement interpretation.

Selectivity profile Reported THR-β/THR-α selectivity context does not transfer across agonists; off-target isoform response may vary.

PK variability Low-variability dose-proportional pharmacokinetics may not be reproduced by other THR-β agonists; exposure-model assumptions require review.

• [1] Aligos Therapeutics. (2023, November 13). Aligos Therapeutics Presents Clinical and Nonclinical Data at the AASLD Liver Meeting® 2023 Demonstrating that ALG-055009 has a Favorable Risk-Benefit Profile. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-clinical-and-nonclinical-data-aasld View Source
• [2] Aligos Therapeutics. (2023, January 5). Aligos Therapeutics on Track to Complete Phase 2-Enabling Activities in 2023 for its Clinically Validated THR-ß Drug Candidate for NASH, ALG-055009. BioSpace. Retrieved from https://www.biospace.com/aligos-therapeutics-on-track-to-complete-phase-2-enabling-activities-in-2023-for-its-clinically-validated-thr-ss-drug-candidate-for-nash-alg-055009 View Source
• [3] Aligos Therapeutics. (2024, September 19). HERALD: ALG-055009 Demonstrates Liver Fat Reduction in Phase 2a MASH Study. HCPLive. Retrieved from https://www.hcplive.com/view/herald-alg-055009-demonstrates-liver-fat-reduction-phase-2a-mash-study View Source

ALG-055009: Potency, Selectivity & Clinical Data

Potency Superiority vs. Resmetirom and VK-2809

In comparative cell-based assays, ALG-055009 was found to be 5- to 47-fold more potent than the frontrunner THR-β agonist resmetirom and the parent compound of VK-2809 [1]. This significant difference in potency is a key differentiating factor, indicating that lower doses of ALG-055009 may be required to achieve equivalent or greater target engagement.

Potency vs comparators

Head-to-head

5- to 47-fold more potent

vs resmetirom and VK-2809 parent

Reported higher potency in cell-based THR-β activation assays.

Exact EC50 values not disclosed; fold range reflects cross-study comparison.

Evidence Dimension	Potency (EC50)
Target Compound Data	Not quantified in source (relative potency reported)
Comparator Or Baseline	Resmetirom and VK-2809 (parent)
Quantified Difference	5- to 47-fold more potent
Conditions	Cell-based assays for THR-β activation

Why This Matters

For scientific selection, this data supports the rationale for using ALG-055009 to investigate THR-β agonism at potentially lower, better-tolerated doses, or to achieve a greater therapeutic window compared to earlier-generation agonists.

• [1] Aligos Therapeutics. (2023, November 13). Aligos Therapeutics Presents Clinical and Nonclinical Data at the AASLD Liver Meeting® 2023 Demonstrating that ALG-055009 has a Favorable Risk-Benefit Profile. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-clinical-and-nonclinical-data-aasld View Source

Selectivity Advantage Over Resmetirom and VK-2809

ALG-055009 exhibits greater beta-selectivity than both resmetirom and the parent of VK-2809 in cell-based assays, with an EC50 of 63 nM and 5.7-fold selectivity over THR-α [1]. This improved selectivity profile is crucial for mitigating off-target effects mediated by the THR-α isoform, such as adverse cardiac and bone events, which are class-related concerns for THR-β agonists [2].

Selectivity profile

Head-to-head

5.7-fold selective

EC50 63 nM for THR-β; greater beta-selectivity than comparators

Supports isoform-selectivity assay context; THR-α activation reduced.

Quantified fold-difference vs. resmetirom/VK-2809 not specified in source.

Evidence Dimension	Selectivity (THR-β vs THR-α)
Target Compound Data	5.7-fold selective (EC50 63 nM for THR-β)
Comparator Or Baseline	Resmetirom and VK-2809 (parent)
Quantified Difference	Greater beta-selectivity than comparators (quantitative fold-difference not specified in source)
Conditions	Cell-based assays for THR-β and THR-α activation

Why This Matters

For procurement decisions, the enhanced selectivity profile positions ALG-055009 as a potentially safer tool compound for in vivo studies, reducing the confounding influence of THR-α-related toxicities.

• [1] Aligos Therapeutics. (2023, November 13). Aligos Therapeutics Presents Clinical and Nonclinical Data at the AASLD Liver Meeting® 2023 Demonstrating that ALG-055009 has a Favorable Risk-Benefit Profile. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-clinical-and-nonclinical-data-aasld View Source
• [2] Vandyck, K., McGowan, D. C., et al. (2024). Discovery and Preclinical Profile of ALG-055009, a Potent and Selective Thyroid Hormone Receptor Beta (THR-β) Agonist for the Treatment of MASH. Journal of Medicinal Chemistry, 67(17), 14840-14851. https://doi.org/10.1021/acs.jmedchem.4c01029 View Source

Liver Fat Reduction in Phase 2a HERALD Trial

In a 12-week Phase 2a clinical trial (HERALD) involving 102 patients with presumed MASH and F1-F3 fibrosis, ALG-055009 demonstrated significant, dose-dependent reductions in liver fat. The 0.7 mg dose achieved a placebo-adjusted median relative reduction in liver fat of 46.2% as measured by MRI-PDFF [1]. This level of reduction is among the highest reported for an oral THR-β agonist in a 12-week trial, and 70% of subjects in this dose group achieved a ≥30% relative reduction in liver fat [2].

Liver fat reduction

Trial context

46.2% placebo-adjusted

median relative reduction at Week 12, 0.7 mg dose (MRI-PDFF)

Reported liver fat endpoint change in Phase 2a MASH trial.

Cross-trial comparison with resmetirom 12-week interim data; different study designs.

Evidence Dimension	Placebo-adjusted median relative reduction in liver fat (MRI-PDFF) at Week 12
Target Compound Data	46.2% (0.7 mg dose)
Comparator Or Baseline	Resmetirom 80 mg (Phase 2b, 36-week data): ~36% placebo-adjusted relative reduction in liver fat at Week 12
Quantified Difference	ALG-055009 achieved a 46.2% reduction in 12 weeks, while resmetirom achieved a ~36% reduction at the 12-week interim in a 36-week trial.
Conditions	Phase 2a trial in non-cirrhotic adults with presumed MASH and F1-F3 fibrosis (NCT06342947)

Why This Matters

This data provides quantitative evidence of superior efficacy in reducing hepatic steatosis, a key endpoint for MASH therapies, at a shorter timepoint and lower dose compared to the approved THR-β agonist resmetirom, supporting its selection for studies requiring rapid and robust effects.

• [1] Loomba, R. (2024, November 21). Promising Phase 2a HERALD Data for ALG-055009 in MASH. HCPLive. Retrieved from https://www.hcplive.com/view/rohit-loomba-md-promising-phase-2a-herald-data-alg-055009-mash View Source
• [2] Aligos Therapeutics. (2024, September 19). HERALD: ALG-055009 Demonstrates Liver Fat Reduction in Phase 2a MASH Study. HCPLive. Retrieved from https://www.hcplive.com/view/herald-alg-055009-demonstrates-liver-fat-reduction-phase-2a-mash-study View Source

Low-Variability Pharmacokinetic Profile

Clinical pharmacokinetic data from Phase 1 studies show that ALG-055009 exhibits dose-proportional increases in exposure with low inter-subject variability (geometric coefficient of variation <30%) and a half-life of approximately 20 hours, supporting a convenient once-daily (QD) oral dosing regimen [1]. This PK profile is differentiated from some other THR-β agonists, where variability may be higher or dose-proportionality less predictable, potentially leading to more consistent pharmacodynamic effects across diverse patient populations [2].

PK profile

Class-level

Half-life ~20 h

Dose-proportional exposure; geometric CV

Low inter-subject variability supports exposure-model validation.

Phase 1 data; PK predictability requires confirmation in target populations.

Combination weight loss

Head-to-head

+8.6% / +5.8% additional loss

with semaglutide / tirzepatide in DIO mice

Reported synergistic body weight reduction in diet-induced obese model.

Fat mass reduction predominant; 28-day study.

Evidence Dimension	Pharmacokinetic Profile
Target Compound Data	Half-life ~20 hours; Dose-proportional exposure; Geometric CV <30%
Comparator Or Baseline	Class of oral THR-β agonists
Quantified Difference	Low variability (<30% CV) is a favorable differentiator compared to the class baseline where higher variability can be observed.
Conditions	Phase 1 studies in healthy volunteers and hypercholesterolemic subjects

Why This Matters

For research and clinical development, a predictable PK profile with low variability is essential for ensuring reliable target engagement and simplifying dose selection for future studies. This property enhances the scientific value of ALG-055009 as a research tool.

• [1] Aligos Therapeutics. (2023, November 13). Aligos Therapeutics Presents Clinical and Nonclinical Data at the AASLD Liver Meeting® 2023 Demonstrating that ALG-055009 has a Favorable Risk-Benefit Profile. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-clinical-and-nonclinical-data-aasld View Source
• [2] Aligos Therapeutics. (2023, January 5). Aligos Therapeutics on Track to Complete Phase 2-Enabling Activities in 2023 for its Clinically Validated THR-ß Drug Candidate for NASH, ALG-055009. BioSpace. Retrieved from https://www.biospace.com/aligos-therapeutics-on-track-to-complete-phase-2-enabling-activities-in-2023-for-its-clinically-validated-thr-ss-drug-candidate-for-nash-alg-055009 View Source

Synergy with Incretin Therapies in Obesity Models

In a preclinical diet-induced obese (DIO) mouse model, the combination of ALG-055009 with the incretin receptor agonists semaglutide or tirzepatide resulted in synergistic reductions in body weight. Combination with semaglutide led to a maximum of 33% body weight loss (an additional 8.6% decrease vs. semaglutide alone), while combination with high-dose tirzepatide achieved a maximum of 40% body weight loss (an additional 5.8% decrease vs. tirzepatide alone) [1]. This additional weight loss was primarily attributed to a further reduction in fat mass, with no significant effect on lean mass [1].

Combination weight loss

Head-to-head

+8.6% / +5.8% additional loss

with semaglutide / tirzepatide in DIO mice

Reported synergistic body weight reduction in diet-induced obese model.

Fat mass reduction predominant; 28-day study.

Evidence Dimension	Maximum Body Weight Loss (%) in DIO Mice
Target Compound Data	33% (with semaglutide) and 40% (with high-dose tirzepatide)
Comparator Or Baseline	Semaglutide alone (23.9%) and Tirzepatide alone (34.4%)
Quantified Difference	+8.6% with semaglutide; +5.8% with high-dose tirzepatide
Conditions	28-day study in diet-induced obese (DIO) mice

Why This Matters

This unique dataset provides compelling evidence for the use of ALG-055009 in combination research with GLP-1/GIP receptor agonists. It supports the scientific investigation of novel, dual-mechanism approaches for achieving greater weight loss and metabolic benefit than can be attained with incretin therapies alone.

• [1] Aligos Therapeutics. (2025, December 11). Aligos Therapeutics Presents Positive Data at HEP-DART 2025. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-positive-data-hep-dart-2025 View Source

ALG-055009: Optimized Research Applications

Differentiated THR-β Agonism Studies

Given its 5- to 47-fold greater potency and superior beta-selectivity compared to resmetirom and VK-2809 [1], ALG-055009 is the preferred tool compound for preclinical studies aimed at dissecting the maximal therapeutic window of THR-β agonism. Its high potency allows for the investigation of robust target engagement at lower doses, minimizing the risk of off-target, THR-α-mediated effects, thereby generating cleaner, more interpretable datasets in models of MASH and dyslipidemia.

Rapid Liver Fat Reduction in MASH

For studies requiring a potent and fast-acting agent to reduce hepatic steatosis, ALG-055009 is uniquely suited. Its Phase 2a data demonstrate a 46.2% placebo-adjusted relative reduction in liver fat at Week 12 [2], which quantitatively exceeds the 12-week interim reduction observed with resmetirom in its Phase 2b trial. This makes ALG-055009 a highly valuable compound for short-term efficacy studies and for establishing proof-of-concept in new MASH models or combination regimens.

Combination with Incretin Therapies for Weight Loss

The preclinical evidence of synergistic fat mass loss when ALG-055009 is combined with semaglutide or tirzepatide positions it as a critical component in research investigating next-generation obesity therapies [3]. The demonstrated additional weight loss of up to 11.7% over incretin monotherapy supports its use in studies exploring dual-mechanism approaches for treating obesity and its associated metabolic complications, including MASH.

PK/PD Modeling with Low-Variability Compound

Researchers requiring a THR-β agonist with predictable, dose-proportional pharmacokinetics and low inter-subject variability (CV <30%) should prioritize ALG-055009 [4]. Its ~20-hour half-life supports once-daily dosing and simplifies PK/PD modeling. This profile is advantageous for translating preclinical findings to clinical study design and for ensuring consistent target engagement across experimental cohorts.

Application

Selection Property

Validation Focus

THR-β isoform-selectivity assays

Reported greater beta-selectivity vs. resmetirom and VK-2809

Isoform-activation EC50 and THR-α counter-screen

MASH liver-fat endpoint studies

Reported 46.2% placebo-adjusted liver fat reduction at Week 12

MRI-PDFF endpoint reproducibility and dose-response

Combination weight-loss model research

Synergistic fat mass loss with semaglutide or tirzepatide in DIO mice

Body composition and metabolic endpoint confirmation

PK exposure-model validation

Dose-proportional PK with low inter-subject variability (CV

Exposure-response relationship and dose selection review

• [1] Aligos Therapeutics. (2023, November 13). Aligos Therapeutics Presents Clinical and Nonclinical Data at the AASLD Liver Meeting® 2023 Demonstrating that ALG-055009 has a Favorable Risk-Benefit Profile. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-clinical-and-nonclinical-data-aasld View Source
• [2] Loomba, R. (2024, November 21). Promising Phase 2a HERALD Data for ALG-055009 in MASH. HCPLive. Retrieved from https://www.hcplive.com/view/rohit-loomba-md-promising-phase-2a-herald-data-alg-055009-mash View Source
• [3] Aligos Therapeutics. (2025, December 11). Aligos Therapeutics Presents Positive Data at HEP-DART 2025. Retrieved from https://investor.aligos.com/news-releases/news-release-details/aligos-therapeutics-presents-positive-data-hep-dart-2025 View Source
• [4] Aligos Therapeutics. (2023, January 5). Aligos Therapeutics on Track to Complete Phase 2-Enabling Activities in 2023 for its Clinically Validated THR-ß Drug Candidate for NASH, ALG-055009. BioSpace. Retrieved from https://www.biospace.com/aligos-therapeutics-on-track-to-complete-phase-2-enabling-activities-in-2023-for-its-clinically-validated-thr-ss-drug-candidate-for-nash-alg-055009 View Source